Cas no 1006696-12-3 (ethyl (3R)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butanoate)

ethyl (3R)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butanoate structure
1006696-12-3 structure
Product Name:ethyl (3R)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butanoate
CAS No:1006696-12-3
MF:C12H23BO4
MW:242.119624376297
CID:2853021
Update Time:2023-08-10

ethyl (3R)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl (3R)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butanoate
    • (R)-3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)butyric acid ethyl ester
    • Inchi: 1S/C12H23BO4/c1-7-15-10(14)8-9(2)13-16-11(3,4)12(5,6)17-13/h9H,7-8H2,1-6H3/t9-/m1/s1
    • InChI Key: HQTZZWRHPXHELJ-SECBINFHSA-N
    • SMILES: O1B([C@H](C)CC(=O)OCC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 242.168939g/mol
  • Monoisotopic Mass: 242.168939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 242.12g/mol
  • Topological Polar Surface Area: 44.8
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